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Compound of Interest

Compound Name: Methyl acrylate

Cat. No.: B128795 Get Quote

Methyl acrylate is a flammable, toxic, and reactive chemical that requires strict adherence to

proper disposal procedures to ensure the safety of laboratory personnel and the protection of

the environment. This guide provides essential safety and logistical information for the proper

disposal of methyl acrylate waste in a research and development setting.

Immediate Safety Precautions
Before handling methyl acrylate waste, it is crucial to take the following safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical safety goggles, and gloves. For more than incidental contact, supported polyvinyl

alcohol (PVA) or butyl rubber gloves are recommended. Nitrile gloves offer only short-term

protection against small splashes and should be changed immediately upon contamination.

[1]

Ventilation: All handling of methyl acrylate and its waste must be conducted in a well-

ventilated fume hood.[1][2] Ensure the fume hood is functioning correctly before starting any

procedure.

Ignition Sources: Methyl acrylate is flammable. Keep it away from heat, sparks, open

flames, and other ignition sources.[3][4][5][6] Use non-sparking tools and ensure all

equipment is properly grounded to prevent static discharge.[4][7]
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Emergency Equipment: Know the location of and how to use the nearest emergency shower,

eyewash station, and fire extinguisher.[2][8]

Waste Collection and Storage
Proper collection and storage of methyl acrylate waste are critical to prevent accidental

release and polymerization.

Waste Containers: Use designated, tightly closed, and properly labeled hazardous waste

containers.[2][4] Containers should be stored in a secondary container, such as a plastic tray,

to contain any potential leaks.[1]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Methyl Acrylate."

Storage Location: Store waste containers in a cool, well-ventilated, and designated

hazardous waste storage area, away from incompatible materials such as oxidizers, acids,

alkalis, and halogens.[5] The storage temperature should not exceed 30°C (86°F).[5]

Inhibitor and Oxygen Levels: Methyl acrylate is typically supplied with an inhibitor to prevent

polymerization. Ensure that the waste is not stored under an inert atmosphere, as dissolved

oxygen is necessary for the inhibitor to function effectively.[2][9]

Disposal Procedures
Methyl acrylate waste is considered hazardous and must be disposed of following all local,

state, and federal regulations.[3][7][8][10]

Waste Segregation: Do not mix methyl acrylate waste with other waste streams unless

specifically instructed to do so by your institution's Environmental Health & Safety (EH&S)

department.

Scheduling Waste Pickup: Contact your institution's EH&S department to schedule a pickup

for your hazardous waste.[2][11] Do not pour methyl acrylate down the drain or dispose of it

in the regular trash.[6][7][12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methylmethacrylate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1277.pdf
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methylmethacrylate.pdf
https://download.basf.com/p1/000000000030041968_SDS_GEN_00/en_UN/METHYL_ACRYLATE_30041968_SDS_GEN_00_en_6-1.pdf
https://ehs.stonybrook.edu/_pdfs/standard_operating_procedure_methyl_methacrylate.pdf
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://www.slchemtech.com/news/how-dispose-waste-methyl-methacrylate.html
https://www.slchemtech.com/news/how-dispose-waste-methyl-methacrylate.html
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methylmethacrylate.pdf
https://trc-corp.com/wp-content/uploads/SDS/Methyl%20Acrylate%20-%20SDS%20English.pdf
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://datasheets.scbt.com/sc-215333.pdf
https://www.sibur-int.cn/upload/386b1d74313dd7522712e17b3c9e2a79.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1277.pdf
https://www.petrochemistry.eu/wp-content/uploads/2019/08/Methacrylate-Esters-Safe-Handling-Manual-Rev-FINAL-8-22-19.pdf
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methylmethacrylate.pdf
https://www.quora.com/How-do-I-dispose-of-waste-methyl-methacrylate
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-acrylate.pdf
https://www.sibur-int.cn/upload/386b1d74313dd7522712e17b3c9e2a79.pdf
https://prisco.com/wp-content/uploads/2017/01/RH80_USA_msd.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty Containers: Empty methyl acrylate containers are also considered hazardous. They

should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[2] The first rinsate

must be collected and disposed of as hazardous waste.[2] After triple-rinsing, the container

can be managed as non-hazardous waste, but the label must be defaced or removed.[2]

Spill Management
In the event of a methyl acrylate spill, immediate and appropriate action is necessary.

Small Spills (<1 L):

Alert personnel in the immediate area.

Remove all ignition sources.[3]

Wearing appropriate PPE, contain the spill using an absorbent material such as sand or

vermiculite.[7]

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with soap and water.

Large Spills (>1 L):

Evacuate the area immediately.

Alert your institution's emergency responders and EH&S department.[2][3]

Do not attempt to clean up a large spill without specialized training and equipment.

Quantitative Data Summary
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Parameter Value/Guideline Source

Storage Temperature Do not exceed 30°C (86°F) [5]

Inhibited Chemical Disposal After 1 year from purchase [2]

Uninhibited Chemical Disposal Within 24 hours [2]

Old Containers (>2 years)
Do not handle; contact EH&S

for pickup.
[2][11]

Oral LD50 (rat) 7,872 mg/kg [2]

Inhalation LC50 (rat, 4h) 78,000 mg/m³ [2]

Dermal LD50 (rabbit) > 5,000 mg/kg [2]
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Caption: Logical workflow for the proper disposal of methyl acrylate waste in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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